1-Bromo-4-(5-fluoro-2-methoxyphenyl)-4-methylpentan-2-one

• CAS RN: 566920-39-6
• Molecular Formula: C13H16BrFO2
• Molecular Weight: 303.17 g/mol
• IUPAC Name: 1-bromo-4-(5-fluoro-2-methoxyphenyl)-4-methylpentan-2-one
• InChI: InChI=1S/C13H16BrFO2/c1-13(2,7-10(16)8-14)11-6-9(15)4-5-12(11)17-3/h4-6H,7-8H2,1-3H3
• InChI Key: BXNOOSUWCBFRKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)CBr)C1=C(C=CC(=C1)F)OC

Description

1-Bromo-4-(5-fluoro-2-methoxyphenyl)-4-methylpentan-2-one is a useful research compound. Its molecular formula is C13H16BrFO2 and its molecular weight is 303.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the above ketone (1.34 g, 6 mmol) in methylene chloride (35 mL) and MeOH (5 mL), benzyltrimethylammonium tribromide (2.57 g, 6.6 mmol) was added at ambient temperature. After 30 minutes, TLC (hexanes-EtOAc (9:1)) showed complete disappearance of the starting material. The reaction mixture was diluted with methylene chloride (50 mL), washed with two 50 mL portions of water, dried over anhydrous sodium sulfate, and concentrated in vacuo to give 1-bromo-4-(5-fluoro-2-methoxyphenyl)-4-methylpentan-2-one as a light brown liquid (80%) which was used for the next reaction without further purification.